6-Benzoxazolol, 2-(trifluoromethyl)-

• Molecular Formula: C8H4F3NO2
• Molecular Weight: 203.12 g/mol
• IUPAC Name: 2-(trifluoromethyl)-1,3-benzoxazol-6-ol
• InChI: InChI=1S/C8H4F3NO2/c9-8(10,11)7-12-5-2-1-4(13)3-6(5)14-7/h1-3,13H
• InChI Key: CVZNVGSJORCOEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)OC(=N2)C(F)(F)F

Description

6-Benzoxazolol, 2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H4F3NO2 and its molecular weight is 203.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Benzoxazolol, 2-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Benzoxazolol, 2-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A stirred solution of 0.8 gram (0.0036) of N-(2,4-dihydroxyphenyl)-2,2,2-trifluoroacetamide and a catalytic amount of p-toluenesulfonic acid in 50 mL of toluene was heated at reflux during an 18 hour period while the theoretical amount of water by-product was collected in a Dean-Stark trap. After this time the reaction mixture was concentrated under reduced pressure to a residue. The residue was purified with column chromatography on silica gel using methylene chloride as an eluant. The appropriate fractions were combined and concentrated under reduced pressure, yielding 0.3 gram of the subject compound. The NMR spectrum was consistent with the proposed structure.